Cas no 65881-14-3 (2-(5-Methyl-1H-indol-3-yl)acetonitrile)

2-(5-Methyl-1H-indol-3-yl)acetonitrile structure

65881-14-3 structure

Product Name:2-(5-Methyl-1H-indol-3-yl)acetonitrile

CAS No:65881-14-3

MF:C₁₁H₁₀N₂

MW:170.210502147675

CID:1032610

PubChem ID:12324170

Update Time:2025-04-20

2-(5-Methyl-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(5-Methyl-1H-indol-3-yl)acetonitrile
- 65881-14-3
- (5-Methyl-1H-indol-3-yl)acetonitrile
- DTXSID20489131
- 5-METHYLINDOLE-3-ACETONITRILE
- AKOS012864767
- SCHEMBL14970013
- Inchi： 1S/C11H10N2/c1-8-2-3-11-10(6-8)9(4-5-12)7-13-11/h2-3,6-7,13H,4H2,1H3
- InChI Key： ZENYVKHKRHKWSK-UHFFFAOYSA-N
- SMILES： N1C=C(CC#N)C2C=C(C)C=CC1=2

Computed Properties

Exact Mass: 170.084398327g/mol
Monoisotopic Mass: 170.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 39.6Å²

2-(5-Methyl-1H-indol-3-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM146652-1g	2-(5-methyl-1H-indol-3-yl)acetonitrile	65881-14-3	95%	1g	$729	2021-08-05
Chemenu	CM146652-1g	2-(5-methyl-1H-indol-3-yl)acetonitrile	65881-14-3	95%	1g	$***	2023-03-31
Alichem	A199000470-1g	5-Methylindole-3-acetonitrile	65881-14-3	98%	1g	$807.38	2023-09-01
Alichem	A199000470-10g	5-Methylindole-3-acetonitrile	65881-14-3	98%	10g	$2634.73	2023-09-01
Cooke Chemical	BD0878348-1g	2-(5-Methyl-1H-indol-3-yl)acetonitrile	65881-14-3	95+%	1g	RMB 4653.60	2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1626514-1g	2-(5-Methyl-1H-indol-3-yl)acetonitrile	65881-14-3	98%	1g	￥11152.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1626514-10g	2-(5-Methyl-1H-indol-3-yl)acetonitrile	65881-14-3	98%	10g	￥36367.00	2024-05-05

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2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

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